![molecular formula C7H5FO3 B1331377 3-Fluoro-2-hydroxybenzoic acid CAS No. 341-27-5](/img/structure/B1331377.png)
3-Fluoro-2-hydroxybenzoic acid
Overview
Description
3-Fluoro-2-hydroxybenzoic acid (3F2HB) is an organic compound belonging to the family of hydroxybenzoic acids. It is a versatile molecule that has been used in various scientific research applications and lab experiments. It is a useful compound for synthesizing other compounds and has a wide range of biochemical and physiological effects.
Scientific Research Applications
Enzymatic Studies and Microbial Metabolism
- 3-Fluoro-2-hydroxybenzoic acid and its analogs have been studied in the context of enzymatic reactions and microbial metabolism. For instance, 3-Hydroxybenzoate 4-hydroxylase, an enzyme from Pseudomonas testosteroni, has been shown to catalyze the transformation of 3-hydroxybenzoate to protocatechuate, with various substituted analogs, including fluorinated ones, acting as substrates and effectors for NADPH oxidation (Michalover, Ribbons & Hughes, 1973). Similarly, the anaerobic Syntrophus aciditrophicus has been researched for its ability to metabolize hydroxylated and fluorinated benzoates (Mouttaki, Nanny & McInerney, 2008).
Development of Fluorometric Assays
- A novel fluorometric method using fluorescein as a probe has been developed to evaluate the hydroxyl radical prevention capacity. The hydroxyl radical formation was indirectly confirmed by the hydroxylation of p-hydroxybenzoic acid. This methodology is significant in assessing the antioxidant potential of various compounds (Ou et al., 2002).
Environmental Studies and Degradation Pathways
- The transformation of fluorophenols and 3-fluorobenzoate in phenol-degrading methanogenic cultures has been analyzed to understand their environmental degradation pathways. This research provides insights into the microbial processes involved in breaking down these compounds in natural environments (Londry & Fedorak, 1993).
Corrosion Inhibition Studies
- 3-Hydroxybenzoic acid, closely related to this compound, has been studied for its potential use as a corrosion inhibitor in AISI 316L stainless steel, providing insights into environmentally friendly corrosion prevention methods (Narváez, Cano & Bastidas, 2005).
Plant Biology and Disease Resistance
- Research has been conducted on the activity of salicylates, including fluorinated derivatives like 3-fluorosalicylate, in inducing systemic acquired resistance in plants. This research is pivotal for the development of new plant protection agents (Silverman et al., 2005).
Photodegradation Studies
- Studies on the photodegradation of esters of p-hydroxybenzoic acid, closely related to this compound, offer insights into the breakdown of these compounds under environmental conditions, which is crucial for understanding their environmental impact and potential risks (Gmurek et al., 2015).
Biodegradation and Environmental Impact
- The biodegradation of 3-fluorobenzoate by microorganisms such as Sphingomonas sp. has been explored, providing valuable insights into the environmental fate of fluorinated compounds and their potential ecological impacts (Boersma et al., 2004).
Safety and Hazards
3-Fluoro-2-hydroxybenzoic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin corrosion/irritation and serious eye damage/eye irritation. It may also cause specific target organ toxicity after a single exposure, with the respiratory system being a potential target .
Mechanism of Action
Target of Action
It’s worth noting that hydroxybenzoic acids, a group to which this compound belongs, are known to have a wide range of biological targets due to their antioxidant capabilities .
Mode of Action
It’s known that hydroxybenzoic acids can interact with their targets through hydrogen bonding and other non-covalent interactions . The presence of the fluorine atom may influence these interactions due to its high electronegativity.
Biochemical Pathways
Hydroxybenzoic acids are known to be involved in various biochemical pathways due to their antioxidant properties .
Pharmacokinetics
It’s soluble in methanol , which suggests it may have good bioavailability.
Result of Action
Hydroxybenzoic acids are known to have antioxidant properties, which can protect cells from oxidative damage .
Action Environment
It’s known that the compound should be stored in a dry environment at room temperature .
Properties
IUPAC Name |
3-fluoro-2-hydroxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FO3/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,9H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFHCXVJXSLGRJR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90296394 | |
Record name | 3-Fluoro-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90296394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
341-27-5 | |
Record name | 341-27-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=109100 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Fluoro-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90296394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-fluoro-2-hydroxybenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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